![molecular formula C11H5ClN4O2 B1368180 6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione CAS No. 43200-82-4](/img/structure/B1368180.png)
6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione
Overview
Description
“6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione” is a chemical compound with the molecular formula C11H5ClN4O2 . It is also known by other names such as “6-(5-Chloropyrid-2-yl)-5-hydroxy-7-oxo-5,6-dihydropyrrolo[3,4-b]pyrazine” and "6-(5-Chloropyridin-2-yl)-7-hydroxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one" .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a pyrrolo[3,4-b]pyrazine core, which is fused with a pyridine ring . The compound has a molecular weight of 260.636 .Physical And Chemical Properties Analysis
The compound “this compound” has a molecular formula of C11H5ClN4O2 and a molecular weight of 260.636 .Scientific Research Applications
Synthesis and Characterization
Chemical Synthesis and Derivatives : The compound and its derivatives have been synthesized for potential therapeutic applications. For example, a study by Saraswat and Pandey (2017) involved the synthesis and characterization of a series of chemical combinations related to 5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione, highlighting its significance in medicinal chemistry (Saraswat & Pandey, 2017).
Structural Identification : Research by Chung et al. (2021) focused on the structural identification between related compounds, including pyrrolo[3,4-b]pyrazines, through the Vilsmeier reaction. This study contributes to understanding the structural diversity and properties of these compounds (Chung et al., 2021).
Chemical Properties and Applications
Chemiluminescent Properties : Algi et al. (2017) explored the chemiluminescent properties of compounds containing pyrrolo[3,4-d]pyridazine units. These compounds demonstrate potential for applications in chemiluminescence (Algi et al., 2017).
Electrochromic Materials : The synthesis and application of pyrrolo[3,4-d]pyridazine-5,7-dione as electrochromic materials have been investigated by Ye et al. (2014). Their study highlights the potential use of these compounds in electronic and optical devices (Ye et al., 2014).
Organic Thin-Film Transistors : Research by Hong et al. (2013) on conjugated polymers containing pyrrolo[3,4-b]pyrazine-2,6(1H,5H)-dione revealed their potential in organic thin-film transistors, suggesting applications in flexible electronics and displays (Hong et al., 2013).
Optoelectronic Applications : Meti et al. (2017) developed methods for the synthesis of dipyrrolopyrazine derivatives and studied their optical and thermal properties, indicating their suitability for optoelectronic applications (Meti et al., 2017).
Future Directions
The future directions for research on “6-(5-Chloro-2-pyridyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione” and similar compounds could involve exploring their potential applications in various fields. For instance, pyrido[2,3-b]pyrazine-based compounds have been studied for their potential use in high-performance OLEDs .
Properties
IUPAC Name |
6-(5-chloropyridin-2-yl)pyrrolo[3,4-b]pyrazine-5,7-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H5ClN4O2/c12-6-1-2-7(15-5-6)16-10(17)8-9(11(16)18)14-4-3-13-8/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFXYIKCDZBXDNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)N2C(=O)C3=NC=CN=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H5ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20195785 | |
Record name | 6-(5-Chloro-2-pyridyl)-5H-pyrrolo(3,4-b)pyrazine-5,7(6H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20195785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
43200-82-4 | |
Record name | 6-(5-Chloro-2-pyridinyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=43200-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(5-Chloro-2-pyridyl)-5H-pyrrolo(3,4-b)pyrazine-5,7(6H)-dione | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0043200824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-(5-Chloro-2-pyridyl)-5H-pyrrolo(3,4-b)pyrazine-5,7(6H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20195785 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(5-chloro-2-pyridyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.020 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-(5-Chloro-2-pyridinyl)-5H-pyrrolo[3,4-b]pyrazine-5,7(6H)-dione | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZV9MTS6QQW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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